3-Methoxymethyl-2-methyl-4-methylthioaniline

• Molecular Formula: C10H15NOS
• Molecular Weight: 197.30 g/mol
• IUPAC Name: 3-(methoxymethyl)-2-methyl-4-methylsulfanylaniline
• InChI: InChI=1S/C10H15NOS/c1-7-8(6-12-2)10(13-3)5-4-9(7)11/h4-5H,6,11H2,1-3H3
• InChI Key: ZVSDSBIRXCOCPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1COC)SC)N

Description

3-Methoxymethyl-2-methyl-4-methylthioaniline is a useful research compound. Its molecular formula is C10H15NOS and its molecular weight is 197.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

29.1 g (0.14 mol) of 3-methoxymethyl-2-methyl-4-thiocyanoaniline was dissolved in 200 ml of ethanol and mixed with 100 ml of an aqueous solution containing 33.6 g of sodium sulfide nonahydrate at room temperature. Then, 21.9 g of methyl iodide was dropwise added thereto, and the mixture was reacted at room temperature for 3 hours. After completion of the reaction, the solvent was distilled off under reduced pressure, and water and chloroform were added to the residue. Then, the organic layer was separated and washed sequentially with water and a saturated sodium chloride aqueous solution and then dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain 25.6 g of the desired product as an oily substance.